1-Amino-1-[2-fluoro-4-(trifluoromethyl)phenyl]acetone

• Molecular Formula: C10H9F4NO
• Molecular Weight: 235.18 g/mol
• IUPAC Name: 1-amino-1-[2-fluoro-4-(trifluoromethyl)phenyl]propan-2-one
• InChI: InChI=1S/C10H9F4NO/c1-5(16)9(15)7-3-2-6(4-8(7)11)10(12,13)14/h2-4,9H,15H2,1H3
• InChI Key: UFGLFQLOURXBKV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C=C(C=C1)C(F)(F)F)F)N

Description

1-Amino-1-[2-fluoro-4-(trifluoromethyl)phenyl]acetone is a fluorinated aromatic ketone derivative with a unique substitution pattern. Its structure comprises an acetophenone backbone modified by an amino group (-NH2) and a 2-fluoro-4-(trifluoromethyl)phenyl substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Amino-1-[2-fluoro-4-(trifluoromethyl)phenyl]acetone typically involves the reaction of 2-fluoro-4-(trifluoromethyl)benzaldehyde with an appropriate amine under controlled conditions. The reaction is often carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods: Industrial production of this compound may involve large-scale batch reactions using optimized conditions to ensure high yield and purity. The use of continuous flow reactors can also be employed to enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-Amino-1-[2-fluoro-4-(trifluoromethyl)phenyl]acetone undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: The ketone group can be reduced to form secondary alcohols.

Substitution: The fluorine atoms can participate in nucleophilic substitution reactions

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions to replace fluorine atoms.

Major Products:

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of secondary alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

1-Amino-1-[2-fluoro-4-(trifluoromethyl)phenyl]acetone has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique fluorinated structure.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism of action of 1-Amino-1-[2-fluoro-4-(trifluoromethyl)phenyl]acetone involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes and receptors, modulating their activity.

Pathways Involved: It may influence signaling pathways related to inflammation, cell proliferation, and apoptosis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key properties of 1-Amino-1-[2-fluoro-4-(trifluoromethyl)phenyl]acetone and related compounds derived from the evidence.

Compound Name	Molecular Formula	Molar Mass (g/mol)	CAS RN	Key Properties
1-Amino-1-[2-fluoro-4-(trifluoromethyl)phenyl]acetone (Target)	C10H8F4NO*	~258.15*	Not provided	Likely lower melting point than benzoic acids; stability inferred from analogs.
4'-Amino-3'-fluoroacetophenone	C8H8FNO	153.15	73792-22-0	Purity >97.0% (HPLC); listed price: 1g for JPY 10,500.
2-Amino-4-fluorobenzoic acid	C7H6FNO2	155.12	446-32-2	mp 188–196°C; hydrogen bonding from -COOH increases crystallinity.
2-Amino-5-fluorobenzoic acid	C7H6FNO2	155.12	446-08-2	mp 182–184°C; positional isomerism affects solubility and reactivity.
1-(2-Amino-5-(trifluoromethyl)phenyl)-2,2,2-trifluoroethan-1-one	C9H5F6NO	257.13	489429-73-4	Room-temperature storage; trifluoroacetyl group enhances lipophilicity.

* Calculated based on structural inference.

Key Structural and Functional Comparisons:

Substituent Effects: The target compound features a 2-fluoro-4-(trifluoromethyl)phenyl group, creating strong electron-withdrawing effects. This contrasts with 4'-Amino-3'-fluoroacetophenone , which lacks the trifluoromethyl group, resulting in lower molar mass (153.15 vs. ~258.15 g/mol) and reduced steric hindrance. Compared to 2-Amino-4-fluorobenzoic acid , the target lacks a carboxylic acid (-COOH) group, which reduces hydrogen-bonding capacity and likely lowers its melting point.

Functional Group Diversity: The trifluoroacetyl group in 1-(2-Amino-5-(trifluoromethyl)phenyl)-2,2,2-trifluoroethan-1-one introduces additional fluorine atoms, increasing molar mass (257.13 g/mol) and lipophilicity compared to the target’s simpler acetone backbone.

Positional Isomerism: The 2-Amino-4-fluorobenzoic acid and 2-Amino-5-fluorobenzoic acid demonstrate how substituent position affects properties. Similarly, the target’s 2-fluoro and 4-CF3 arrangement may enhance meta-directing effects in electrophilic substitution reactions.

Stability and Storage: The room-temperature stability of 1-(2-Amino-5-(trifluoromethyl)phenyl)-2,2,2-trifluoroethan-1-one suggests that the target compound, with analogous fluorination, may also be stable under ambient conditions.

Research Implications and Limitations

• Reactivity: The target’s amino group could participate in condensation or Schiff base formation, while its fluorinated aryl group may resist oxidation.
• Synthetic Challenges : Introducing both -NH2 and -CF3 groups requires careful regioselective synthesis to avoid byproducts.
• Data Gaps : Direct experimental data (e.g., melting point, solubility) for the target compound are absent in the provided evidence. Comparisons rely on structural analogs, necessitating further validation.

Biological Activity

1-Amino-1-[2-fluoro-4-(trifluoromethyl)phenyl]acetone is an organic compound that has garnered attention in medicinal chemistry due to its unique structural properties. The presence of an amino group, a ketone functional group, and a trifluoromethyl-substituted phenyl group enhances its potential biological activities. This article provides a comprehensive overview of the biological activities associated with this compound, supported by relevant research findings, case studies, and data tables.

Chemical Structure and Properties

The molecular formula of 1-Amino-1-[2-fluoro-4-(trifluoromethyl)phenyl]acetone is $C_{10}H_{8}F_{4}NO$. The trifluoromethyl group significantly increases the lipophilicity and stability of the compound, which may contribute to its biological activity. The following table summarizes the key features of this compound:

Property	Details
Molecular Formula	$C_{10}H_{8}F_{4}NO$
Functional Groups	Amino group, Ketone group
Substituents	2-Fluoro, 4-Trifluoromethyl
Lipophilicity	High
Stability	Enhanced due to fluorine substitution

Antimicrobial Activity

Research indicates that 1-Amino-1-[2-fluoro-4-(trifluoromethyl)phenyl]acetone exhibits significant antimicrobial properties. In vitro studies have demonstrated its effectiveness against various bacterial strains, particularly Staphylococcus aureus and methicillin-resistant Staphylococcus aureus (MRSA). The minimum inhibitory concentrations (MICs) for these pathogens were found to be comparable or superior to established antibiotics.

Table 1: Antimicrobial Activity Data

Pathogen	MIC (µg/mL)	Comparison Antibiotic	MIC (µg/mL)
Staphylococcus aureus	3.2 - 5.7	Cefazolin	4.2
Methicillin-resistant S. aureus	3.5 - 6.0	Cefotaxime	8.9

Anti-inflammatory Potential

In addition to antimicrobial effects, the compound has shown promising anti-inflammatory activity. Studies indicate that it can inhibit key inflammatory pathways, potentially reducing the severity of inflammatory responses in various conditions.

Case Study: In Vitro Anti-inflammatory Effects
A study assessed the compound's ability to modulate inflammatory cytokines in human cell lines. The results indicated a significant reduction in the levels of pro-inflammatory cytokines such as IL-6 and TNF-alpha when treated with varying concentrations of the compound.

The exact mechanism by which 1-Amino-1-[2-fluoro-4-(trifluoromethyl)phenyl]acetone exerts its biological effects is still under investigation. However, it is hypothesized that its activity may be linked to its ability to interact with specific molecular targets involved in bacterial cell wall synthesis and inflammatory pathways.

Molecular Docking Studies

Molecular docking studies have provided insights into potential interactions between this compound and target proteins in pathogens. For instance, docking simulations with clumping factor A from Staphylococcus aureus suggest strong binding affinity, indicating a possible mechanism for its antibacterial activity.